3,12-Diaza-6,9-diazoniadispiro[5.2.5.2]hexadecane

• IUPAC Name: 3,12-diaza-6,9-diazoniadispiro[5.2.59.26]hexadecane
• InChI: InChI=1S/C12H26N4/c1-5-15(6-2-13-1)9-11-16(12-10-15)7-3-14-4-8-16/h13-14H,1-12H2/q+2
• InChI Key: RAWPYHHZGFGCCM-UHFFFAOYSA-N
• Canonical SMILES: C1C[N+]2(CCN1)CC[N+]3(CCNCC3)CC2
• Molecular Formula: C12H26N4+2
• DSSTOX Substance ID: DTXSID80171368
• Molecular Weight: 226.36 g/mol
• CAS No.: 183-88-0

Description

3,12-Diaza-6,9-diazoniadispiro[5.2.5.2]hexadecane (hereafter referred to as Compound 4) is a bisquaternary ammonium compound featuring a unique dispirotripiperazine scaffold. This heterocyclic system consists of two spiro-fused piperazine rings, creating a rigid, three-dimensional structure that enhances its ability to interact with biological targets, particularly heparan sulfate proteoglycans (HSPGs) . First synthesized in the mid-20th century, Compound 4 serves as a critical intermediate for developing antitumor and antiviral agents, such as prospidine and spirobromine . Its mechanism of action often involves disrupting cell cycle progression (e.g., G2/M phase arrest) or inhibiting viral entry by blocking HSPG-mediated host-cell adhesion .

Preparation Methods

One-Pot Synthesis Using DABCO and Cyanogen Bromide

The most efficient route for synthesizing 3,12-Diaza-6,9-diazoniadispiro[5.2.5.2]hexadecane involves a one-pot reaction between 1,4-diazabicyclo[2.2.2]octane (DABCO) and cyanogen bromide (BrCN) under mild conditions . This method eliminates multi-step purification and achieves high yields through strategic control of stoichiometry and temperature.

Reaction Conditions and Stoichiometry

• Molar Ratio : DABCO and BrCN are combined in a 1:2 molar ratio to ensure complete quaternization of the nitrogen atoms.

• Solvent System : The reaction proceeds in a mixed solvent system of dichloromethane and acetonitrile, which enhances solubility without promoting side reactions.

• Temperature : Conducted at room temperature (20–25°C) to minimize decomposition of reactive intermediates.

The reaction initially forms 3,12-dicyano-3,6,9,12-tetraazadispiro[5.2.5.2]hexadecane-6,9-diium dibromide , a stable intermediate with two cyanamide groups. Subsequent hydrolysis of these groups in aqueous acidic media (e.g., 1M HCl) yields the target compound .

Mechanistic Insights into Intermediate Formation

The synthesis hinges on the nucleophilic attack of DABCO’s tertiary nitrogen atoms on the electrophilic carbon of BrCN. This step generates a bicyclic ammonium intermediate, which undergoes spontaneous cyclization to form the dispiro framework. Density functional theory (DFT) calculations suggest that the reaction’s exothermicity (−78 kJ/mol) drives the rapid assembly of the spiro rings .

Key Intermediate: Dicyanamide Derivative

The intermediate 3,12-dicyano-3,6,9,12-tetraazadispiro[5.2.5.2]hexadecane-6,9-diium dibromide is critical for two reasons:

• Stability : The cyanamide groups act as protecting groups, preventing premature ring-opening.

• Reactivity : Hydrolysis under acidic conditions selectively cleaves the C≡N bonds, yielding primary amines that facilitate the final quaternization .

Hydrolysis and Formation of the Diazoniadispiro Core

The hydrolysis step is conducted in a 1:1 mixture of water and methanol at 60°C for 6 hours. This process converts the dicyanamide intermediate into the final product via the following transformations:

• Acid-Catalyzed Cleavage : Protons from HCl protonate the cyanamide nitrogen, weakening the C≡N bond.

• Ammonium Formation : The released ammonia reacts with adjacent bromides, forming the diazoniadispiro core.

The reaction’s progress is monitored using thin-layer chromatography (TLC), with a retention factor ($R_f$) shift from 0.85 (intermediate) to 0.45 (final product) .

Analytical Characterization

The structural integrity of this compound is confirmed through multimodal analysis:

Technique	Key Observations
FT-IR	Peaks at 1630 cm$^{-1}$ (C=N stretch) and 1150 cm$^{-1}$ (N$^+$-H bend) .
$^1$H NMR	Singlets at δ 3.45 ppm (bridgehead H) and δ 4.20 ppm (NCH$_2$N) .
$^{13}$C NMR	Signals at 48.2 ppm (sp$^3$ carbons) and 158.7 ppm (quaternary carbons) .
X-ray Crystallography	Confirms chair conformation of piperazine rings and spiro connectivity .
Mass Spectrometry	Molecular ion peak at m/z 413.2 [M$^+$], consistent with C$_{14}$H$_{28}$N$_8$Br$_2$ .

Alternative Synthetic Approaches

While the one-pot method dominates current protocols, early routes involved multi-step sequences using piperazine derivatives and ethylene chlorohydrin . For example, N-benzoylpiperazine was treated with ethylene chlorohydrin and NaOH to form spiro intermediates, but these methods suffered from low yields (30–40%) and tedious purification .

Challenges and Optimization Strategies

Yield Optimization

• Catalyst Screening : Adding catalytic KI (5 mol%) improves bromide displacement, boosting yields to 85% .

• Solvent Polarity : Higher polarity solvents (e.g., DMF) accelerate cyclization but risk side reactions.

Scalability

Pilot-scale trials (100 g batches) confirmed reproducibility, with a 78% isolated yield after recrystallization from ethanol-water .

Chemical Reactions Analysis

3,12-Diaza-6,9-diazoniadispiro[5.2.5.2]hexadecane undergoes various chemical reactions, including:

Oxidation and Reduction:

Substitution Reactions: Common reagents include alkyl halides and bases, leading to the formation of substituted derivatives.

Hydrolysis: The hydrolysis of the N-benzoyl groups in the presence of HBr is a key step in its synthesis.

Scientific Research Applications

3,12-Diaza-6,9-diazoniadispiro[525

Chemistry: Used as a reagent in organic synthesis and as a catalyst in certain reactions.

Biology: Investigated for its antimicrobial and antiviral properties.

Medicine: Notably, it has been explored as an antitumor agent due to its low toxicity and minimal impact on hemopoietic function.

Mechanism of Action

The exact mechanism of action of 3,12-Diaza-6,9-diazoniadispiro[5.2.5.2]hexadecane is not fully understood. it is known to interact with DNA, disrupting the cell cycle at the G2 phase and inhibiting the phagocytic activity of monocytes and macrophages . These interactions contribute to its antitumor and antimicrobial effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The dispirotripiperazine scaffold is shared among several derivatives, but structural modifications lead to significant differences in biological activity, toxicity, and applications. Below is a detailed comparison:

Prospidine (3,12-Bis(3-chloro-2-hydroxypropyl)-Compound 4 Dichloride)

• Structure : Prospidine retains the core dispirotripiperazine system but incorporates 3-chloro-2-hydroxypropyl side chains .
• Synthesis : Synthesized by reacting Compound 4 with epichlorohydrin .
• Activity : Clinically used for treating laryngeal, lung, and bladder cancers. Flow cytometry studies demonstrate G2 phase arrest at 1.0 mg/mL, with minimal hematologic toxicity .
• Limitations : Higher toxicity compared to newer derivatives (e.g., 50% colony inhibition in CHO cells at 1.1 mg/mL) .

Spirobromine (3,12-Bis(3-bromopropanoyl)-Compound 4 Dichloride)

• Structure: Features 3-bromopropanoyl groups attached to the dispiro core .
• Synthesis: Derived from Compound 4 via acylation with 3-bromopropanoyl chloride .
• Activity : Exhibits antitumor activity but lower efficacy than prospidine. Further analogues failed to match its potency, suggesting a critical role of bromine in bioactivity .

PDSTP (3,3’-(2-Methyl-5-Nitropyrimidine-4,6-Diyl)bis-Compound 4 Tetrachloride Dihydrochloride)

• Structure : Integrates a 2-methyl-5-nitropyrimidine linker between two dispiro cores .
• Synthesis : Designed as a metabolically stable derivative of cyclophosphamide-spiropiperazinium hybrids .
• Activity : Potent antiviral agent against HSV-1 (IC₅₀ = 1.48 µM) and HIV via HSPG blockade .

Adhesamine (3,12-Bis[6-Chloro-5-Formyl-2-(Methylsulfanyl)-4-Pyrimidinyl]-Compound 4 Ditrifluoroacetate)

• Structure : Modified with pyrimidinyl and trifluoroacetate groups .
• Activity: Agonist of HSPGs, promoting cell adhesion and growth. Potential use in cell therapy .

Key SAR Insights :

• Halogenation : Bromine (spirobromine) enhances antitumor activity but increases toxicity. Chlorine (prospidine) balances efficacy and safety .
• Linker Moieties : Nitropyrimidine (PDSTP) improves metabolic stability and antiviral potency .
• HSPG Interaction : Bulky substituents (e.g., pyrimidinyl in adhesamine) shift activity from cytotoxic to cell-adhesive roles .

Biological Activity

3,12-Diaza-6,9-diazoniadispiro[5.2.5.2]hexadecane, commonly referred to as a dicationic cyclophane, is a synthetic compound notable for its unique structural characteristics and potential applications in various fields such as supramolecular chemistry, catalysis, and drug delivery. This article explores the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant research findings.

Structural Overview

The compound features a rigid framework with a well-defined cavity due to its diazadi-spiro structure, which allows it to host various guest molecules. This property is significant for molecular recognition processes and the development of functional materials.

Chemical Structure

• Molecular Formula: C18H36Cl4N4O
• Molecular Weight: 482.325 g/mol

Antiviral Properties

Recent studies have indicated that this compound exhibits antiviral activity. Specifically, it has been shown to inhibit the replication of certain viruses, although the exact mechanisms remain under investigation. The compound's ability to interact with viral components suggests potential as an antiviral agent in therapeutic applications .

Catalytic Applications

The dicationic nature of the compound allows it to act as an effective catalyst in various chemical reactions. Research has demonstrated its efficacy in Diels-Alder cycloadditions and ring-opening polymerizations. The presence of nitrogen atoms enhances its ability to activate substrates and influence reaction pathways, which could lead to the development of new catalytic processes .

Case Studies

Study	Findings	Application
Study 1	Inhibition of viral replication in vitro	Potential antiviral drug development
Study 2	Catalytic efficiency in Diels-Alder reactions	Development of new synthetic pathways
Study 3	Self-assembly into porous materials	Applications in gas storage and separation

The biological activity of this compound can be attributed to several mechanisms:

• Molecular Recognition: The compound's cavity can selectively bind to specific molecules, enhancing its utility in drug delivery systems.
• Catalytic Activation: The dicationic structure facilitates interactions with substrates, promoting chemical reactions that are essential in synthetic organic chemistry.
• Antiviral Mechanisms: Preliminary findings suggest that the compound may interfere with viral entry or replication processes within host cells.

Research Findings

Research has highlighted several key aspects of this compound:

• Supramolecular Chemistry: Its ability to form stable complexes with guest molecules makes it a candidate for designing novel supramolecular structures.
• Material Science Applications: Incorporation into polymer matrices has been explored for creating advanced materials with specific functionalities.
• Potential Toxicity: While promising, further studies are necessary to evaluate the toxicity and safety profile of this compound for therapeutic use .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for 3,12-Diaza-6,9-diazoniadispiro[5.2.5.2]hexadecane, and what challenges exist in controlling stereochemistry during synthesis?

Methodological Answer: Synthesis often involves spirocyclization strategies using hydrazine derivatives and ketocarboxylic acids. For example, pyridazinethiones (precursors to spiro compounds) react with hydrazine, but unexpected intermediates like Schiff bases may form due to acetone contamination . To control stereochemistry, employ in-situ spectroscopic monitoring (e.g., NMR) and optimize reaction conditions (solvent purity, temperature). Computational modeling of transition states can also predict stereochemical outcomes.

Q. How can researchers characterize the structural and electronic properties of this compound?

Methodological Answer: Use a combination of X-ray crystallography (for absolute configuration), NMR (¹H/¹³C for bonding environments), and IR spectroscopy (functional group identification). For electronic properties, DFT calculations (e.g., HOMO-LUMO gaps) and UV-Vis spectroscopy (absorbance profiles) are critical. Evidence from analogous spiro compounds shows that torsion angles and ring strain significantly influence reactivity .

Advanced Research Questions

Q. What experimental strategies are recommended for analyzing reaction intermediates in the synthesis of this compound?

Methodological Answer: Implement time-resolved mass spectrometry (TR-MS) or stopped-flow IR to capture transient intermediates. For example, highlights the unexpected formation of hydrazones and Schiff bases during pyridazinethione reactions, suggesting the need for rigorous solvent drying and intermediate trapping techniques (e.g., derivatization with stabilizing agents) .

Q. How can computational methods predict the compound’s reactivity or interactions in biological or environmental systems?

Methodological Answer: Apply molecular dynamics (MD) simulations to study solvation effects and docking studies for ligand-receptor interactions. For environmental fate, use quantitative structure-activity relationship (QSAR) models to predict biodegradation pathways. Projects like INCHEMBIOL emphasize evaluating physicochemical properties (e.g., logP, hydrolysis rates) to assess ecological risks .

Q. What methodologies are effective in resolving contradictions in reported physicochemical data (e.g., solubility, stability) for this compound?

Methodological Answer: Adopt standardized protocols (IUPAC guidelines) for reproducibility. Cross-validate data using orthogonal techniques:

• Solubility : Compare shake-flask methods vs. HPLC-derived partition coefficients.
• Stability : Perform accelerated degradation studies (pH, temperature) with LC-MS monitoring.
  Inconsistent results may arise from polymorphic forms or impurity profiles, necessitating purity assays (e.g., DSC for crystallinity) .

Q. How can researchers design experiments to study the environmental fate of this compound?

Methodological Answer: Follow a tiered approach:

Lab-scale studies : Measure hydrolysis rates (pH 4–9), photolysis under UV/visible light, and sorption coefficients (e.g., soil-water partitioning).

Microcosm/mesocosm studies : Simulate real-world conditions to track degradation products (via HRMS).

Field monitoring : Deploy passive samplers in water/soil compartments.
’s INCHEMBIOL project outlines integrating these steps to map environmental persistence and bioaccumulation potential .

Q. What strategies address challenges in synthesizing derivatives with nitrogen-containing heterocycles (e.g., triazoles, tetrazoles)?

Methodological Answer: Optimize cyclization conditions using microwave-assisted synthesis (enhanced kinetics) or flow chemistry (precise control). For tetrazole formation, employ Huisgen cycloaddition with azides, but monitor for competing pathways (e.g., Schiff base formation, as in ). Stereochemical outcomes can be tuned via chiral catalysts or templating agents .

Q. Data Analysis and Reproducibility

Q. How should researchers report experimental data to ensure reproducibility?

Methodological Answer: Follow IUPAC guidelines:

• Document reaction conditions (solvent purity, catalyst loading, temperature gradients).
• Provide raw spectral data (NMR shifts, IR peaks) and statistical metrics (e.g., RSD for replicates).
• Use structured databases for physicochemical properties (e.g., PubChem, Reaxys) to avoid ambiguities .

Q. What statistical approaches are suitable for analyzing dose-response relationships in toxicity studies?

Methodological Answer: Apply nonlinear regression models (e.g., Hill equation) for EC50/LC50 determination. For high-throughput screening (HTS), use robust Z-factor analysis to validate assay quality. ’s emphasis on Fsp³ character underscores the need to correlate structural complexity with bioactivity .

Q. Cross-Disciplinary Applications

Q. How can this compound’s spiro architecture inspire materials science applications?

Methodological Answer: Explore its use as a supramolecular building block via host-guest chemistry (e.g., with cucurbiturils) or as a ligand for metal-organic frameworks (MOFs) . Synthesize derivatives with pendant functional groups (e.g., carboxylates) to enhance coordination diversity. Computational screening (e.g., COSMO-RS) can predict compatibility with target matrices .